2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide
2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
915931-18-9
VCID:
VC0497915
InChI:
InChI=1S/C16H20N2O3S/c1-11(2)13-8-9-14(21-4)15(10-13)22(19,20)18-16-7-5-6-12(3)17-16/h5-11H,1-4H3,(H,17,18)
SMILES:
CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC
Molecular Formula:
C16H20N2O3S
Molecular Weight:
320.4g/mol
2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide
CAS No.: 915931-18-9
Main Products
VCID: VC0497915
Molecular Formula: C16H20N2O3S
Molecular Weight: 320.4g/mol
CAS No. | 915931-18-9 |
---|---|
Product Name | 2-Methoxy-N-(6-methylpyridin-2-yl)-5-(propan-2-yl)benzenesulfonamide |
Molecular Formula | C16H20N2O3S |
Molecular Weight | 320.4g/mol |
IUPAC Name | 2-methoxy-N-(6-methylpyridin-2-yl)-5-propan-2-ylbenzenesulfonamide |
Standard InChI | InChI=1S/C16H20N2O3S/c1-11(2)13-8-9-14(21-4)15(10-13)22(19,20)18-16-7-5-6-12(3)17-16/h5-11H,1-4H3,(H,17,18) |
Standard InChIKey | FFCBRJUUDHHGDL-UHFFFAOYSA-N |
SMILES | CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC |
Canonical SMILES | CC1=NC(=CC=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(C)C)OC |
PubChem Compound | 15943997 |
Last Modified | Nov 11 2021 |
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